Cas no 1488002-44-3 (6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE)
6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE Chemical and Physical Properties
Names and Identifiers
-
- 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE
- 4(3H)-Pyrimidinone, 6-amino-2-(tetrahydro-2H-pyran-4-yl)-
- 6-Amino-2-(tetrahydro-2H-pyran-4-yl)-4(3H)-pyrimidinone
-
- Inchi: 1S/C9H13N3O2/c10-7-5-8(13)12-9(11-7)6-1-3-14-4-2-6/h5-6H,1-4H2,(H3,10,11,12,13)
- InChI Key: WGGDGYFPXMZJCA-UHFFFAOYSA-N
- SMILES: C1(C2CCOCC2)=NC(N)=CC(=O)N1
6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM440251-250mg |
6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE |
1488002-44-3 | 95%+ | 250mg |
$256 | 2023-02-02 | |
| Chemenu | CM440251-500mg |
6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE |
1488002-44-3 | 95%+ | 500mg |
$466 | 2023-02-02 | |
| Chemenu | CM440251-1g |
6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE |
1488002-44-3 | 95%+ | 1g |
$611 | 2023-02-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01041477-5g |
6-Amino-2-(oxan-4-yl)-3,4-dihydropyrimidin-4-one |
1488002-44-3 | 95% | 5g |
¥8322.0 | 2023-04-01 | |
| Enamine | EN300-1721116-0.05g |
6-amino-2-(oxan-4-yl)-3,4-dihydropyrimidin-4-one |
1488002-44-3 | 95.0% | 0.05g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-1721116-0.1g |
6-amino-2-(oxan-4-yl)-3,4-dihydropyrimidin-4-one |
1488002-44-3 | 95.0% | 0.1g |
$140.0 | 2025-02-20 | |
| Enamine | EN300-1721116-0.25g |
6-amino-2-(oxan-4-yl)-3,4-dihydropyrimidin-4-one |
1488002-44-3 | 95.0% | 0.25g |
$200.0 | 2025-02-20 | |
| Enamine | EN300-1721116-0.5g |
6-amino-2-(oxan-4-yl)-3,4-dihydropyrimidin-4-one |
1488002-44-3 | 95.0% | 0.5g |
$374.0 | 2025-02-20 | |
| Enamine | EN300-1721116-1.0g |
6-amino-2-(oxan-4-yl)-3,4-dihydropyrimidin-4-one |
1488002-44-3 | 95.0% | 1.0g |
$499.0 | 2025-02-20 | |
| Enamine | EN300-1721116-2.5g |
6-amino-2-(oxan-4-yl)-3,4-dihydropyrimidin-4-one |
1488002-44-3 | 95.0% | 2.5g |
$978.0 | 2025-02-20 |
6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE
Introduction to 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE (CAS No. 1488002-44-3)
6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE, identified by its Chemical Abstracts Service (CAS) number 1488002-44-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a scaffold widely recognized for its pharmacological versatility and biological relevance. The structural features of this compound, particularly the presence of an amino group at the 6-position and an oxane ring at the 2-position, contribute to its unique chemical properties and potential therapeutic applications.
The synthesis and characterization of 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE have been subjects of extensive investigation in academic and industrial research settings. The oxane ring, a five-membered ether-containing heterocycle, introduces rigidity and specific steric interactions that can modulate binding affinity and metabolic stability. This structural motif has been explored in various drug candidates due to its ability to enhance bioavailability and reduce systemic toxicity.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE and biological targets. Studies suggest that the compound exhibits promising binding properties with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies indicate potential interactions with kinases and phosphodiesterases, which are pivotal in cancer therapy and cardiovascular diseases.
The pharmaceutical industry has shown particular interest in derivatives of pyrimidine-based compounds due to their role as key intermediates in antiviral, anticancer, and anti-inflammatory agents. The structural framework of 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE aligns well with this trend, offering a versatile platform for further functionalization. Researchers are exploring modifications at the 5-position or 3-position of the pyrimidine ring to enhance pharmacokinetic profiles and target specificity.
In vitro studies have begun to unravel the mechanistic aspects of 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE's biological activity. Initial results suggest that the compound may inhibit certain enzymes by competing with natural substrates or by stabilizing transition states. Additionally, its ability to cross cell membranes may be attributed to the amphiphilic nature of the oxane ring, which facilitates solubility in both aqueous and lipid environments.
The development of novel synthetic routes for 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE has been a focus of synthetic organic chemists. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production processes. These advances not only reduce costs but also allow for greater flexibility in modifying the core structure for tailored pharmacological effects.
Future research directions include evaluating 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE in preclinical models to assess its efficacy and safety profiles. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. The compound's potential as a lead molecule in drug discovery underscores its importance in modern medicinal chemistry.
The integration of high-throughput screening technologies has accelerated the identification of biologically active compounds like 6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-One. These platforms enable rapid testing against large libraries of compounds, streamlining the process of hit identification and optimization. Such innovations are critical for addressing unmet medical needs in an increasingly complex pharmaceutical landscape.
The environmental impact of synthesizing 6-amino 2-(oxan 4 yl) 3 4 dihydropyrimidin 1 one is also a consideration in contemporary research. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production. Solvent-free reactions and catalytic methods are being explored as sustainable alternatives to traditional synthetic approaches.
Collaborative projects between academic institutions and pharmaceutical companies have been instrumental in advancing the study of 6-amino 2-(oxan 1 yl) 3 1 dihydropyrimidinone. These partnerships facilitate knowledge exchange and resource sharing, accelerating progress toward therapeutic breakthroughs. The collective expertise of researchers worldwide is crucial for unlocking the full potential of this promising compound.
In conclusion,6-amino 2-(oxan 1 yl) -1 dihydropyrimidinone represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features, combined with emerging research findings, underscore its value as a candidate for further exploration in medicinal applications.
1488002-44-3 (6-AMINO-2-(OXAN-4-YL)-3,4-DIHYDROPYRIMIDIN-4-ONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)